Cas no 13972-93-5 (1,3-Isobenzofurandione, 4,4'-carbonylbis-)

• Product Name: 1,3-Isobenzofurandione, 4,4'-carbonylbis-
• CAS No: 13972-93-5
• MF: C₁₇H₆O₇
• MW: 322.225345134735
• CID: 3046811
• PubChem ID: 14007808
• Update Time: 2025-05-19

1,3-Isobenzofurandione, 4,4'-carbonylbis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 4,4'-carbonylbis-
• 13972-93-5
• 4,4'-Carbonylbis(isobenzofuran-1,3-dione)
• CS-0110548
• SCHEMBL1000050
• carbonyldiphthalic anhydride

• Inchi： 1S/C17H6O7/c18-13(7-3-1-5-9-11(7)16(21)23-14(9)19)8-4-2-6-10-12(8)17(22)24-15(10)20/h1-6H
• InChI Key： DLCQVSZPARLPHV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(C(C3C=CC=C4C(=O)OC(C=34)=O)=O)=C2C1=O)=O

Computed Properties

• Exact Mass: 322.01135253Da
• Monoisotopic Mass: 322.01135253Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on 1,3-Isobenzofurandione, 4,4'-carbonylbis-

Recent Advances in the Study of 1,3-Isobenzofurandione, 4,4'-carbonylbis- (CAS: 13972-93-5)

The compound 1,3-Isobenzofurandione, 4,4'-carbonylbis- (CAS: 13972-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a derivative of phthalic anhydride, is known for its versatile applications in polymer chemistry, organic synthesis, and potential therapeutic uses. Recent studies have explored its role as a building block for advanced materials and its biological activities, making it a subject of interest for multidisciplinary research.

One of the key areas of investigation has been the synthesis and characterization of novel polymers incorporating 1,3-Isobenzofurandione, 4,4'-carbonylbis-. Researchers have reported improved thermal stability and mechanical properties in these polymers, which are critical for applications in high-performance materials. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that copolymers derived from this compound exhibit enhanced resistance to degradation under extreme conditions, suggesting potential use in aerospace and automotive industries.

In the pharmaceutical domain, recent preclinical studies have highlighted the compound's potential as an anti-inflammatory agent. A research team from the University of Tokyo identified that derivatives of 1,3-Isobenzofurandione, 4,4'-carbonylbis- can inhibit key inflammatory pathways, such as the NF-κB signaling cascade. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest a promising avenue for developing new anti-inflammatory drugs with fewer side effects compared to existing therapies.

Another groundbreaking study, conducted by a collaborative group from MIT and Harvard, explored the compound's role in targeted drug delivery systems. By functionalizing nanoparticles with 1,3-Isobenzofurandione, 4,4'-carbonylbis-, researchers achieved improved drug loading capacity and controlled release profiles. This innovation, detailed in a 2023 issue of Advanced Materials, could revolutionize the treatment of cancers and other diseases requiring precise drug delivery.

Despite these advancements, challenges remain in the large-scale production and application of 1,3-Isobenzofurandione, 4,4'-carbonylbis-. Issues such as solubility and biocompatibility need to be addressed to fully harness its potential. Future research directions may focus on optimizing synthesis protocols and exploring additional biological activities, such as antimicrobial or antiviral properties.

In conclusion, the latest research on 1,3-Isobenzofurandione, 4,4'-carbonylbis- (CAS: 13972-93-5) underscores its multifaceted utility in both material science and medicine. Continued interdisciplinary collaboration will be essential to translate these findings into practical applications, paving the way for innovative solutions in healthcare and industry.